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Compound of Interest

4-(4-Amino-2-
Compound Name:
methylphenyl)morpholin-3-one

cat. No.: B1359280

Notice: Due to the limited availability of public research, this document summarizes the current
understanding of 4-(4-Amino-2-methylphenyl)morpholin-3-one. As of late 2025, there is a
significant lack of in-depth studies on its specific mechanism of action. This guide presents
available information and draws contextual understanding from structurally similar compounds.

Introduction

4-(4-Amino-2-methylphenyl)morpholin-3-one is a substituted aromatic morpholinone
compound. While its direct biological activity and mechanism of action are not extensively
documented in peer-reviewed literature, its structural analog, 4-(4-aminophenyl)morpholin-3-
one, is a well-known key intermediate in the synthesis of the anticoagulant drug Rivaroxaban.
[1] This relationship suggests that the primary research interest in this class of molecules has
been in the field of antithrombotic agents.

Core Compound Structure

The molecule consists of a morpholin-3-one ring attached to an aniline (aminophenyl) group at
the nitrogen atom of the morpholine ring. The aniline ring is further substituted with a methyl
group at the ortho-position relative to the morpholine attachment point.

Potential Mechanism of Action (Hypothesized)
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Given the absence of direct studies on 4-(4-Amino-2-methylphenyl)morpholin-3-one, its
mechanism of action remains unelucidated. However, based on the established role of its
demethylated analog, 4-(4-aminophenyl)morpholin-3-one, as a precursor to Rivaroxaban, it is
plausible that this compound was synthesized and evaluated as part of a research program
targeting Factor Xa (FXa).

Rivaroxaban is a direct inhibitor of FXa, a critical enzyme in the blood coagulation cascade. It

binds to the active site of FXa, preventing the conversion of prothrombin to thrombin, thereby

inhibiting clot formation. It is conceivable that 4-(4-Amino-2-methylphenyl)morpholin-3-one

was investigated for similar inhibitory activity against FXa or other serine proteases involved in
coagulation. However, without experimental data, this remains speculative.

Quantitative Data Summary

A thorough search of scientific databases and chemical literature did not yield any quantitative
data regarding the biological activity of 4-(4-Amino-2-methylphenyl)morpholin-3-one. This
includes, but is not limited to:

Binding affinities (Ki)

IC50/EC50 values

Pharmacokinetic parameters (ADME)

Toxicity data

The following table remains unpopulated due to the lack of available data.

Assay

Parameter Value Units Target . Reference
Conditions

Ki N/A

IC50 N/A

EC50 N/A
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Experimental Protocols

Detailed experimental protocols for the biological evaluation of 4-(4-Amino-2-
methylphenyl)morpholin-3-one are not available in the public domain. However, for
researchers intending to investigate the mechanism of action of this compound, particularly its
potential as a Factor Xa inhibitor, the following experimental workflow could be adopted.

Hypothetical Experimental Workflow for FXa Inhibition

Click to download full resolution via product page

Caption: Hypothetical workflow for evaluating the anticoagulant properties of 4-(4-Amino-2-
methylphenyl)morpholin-3-one.

Signaling Pathways

As there is no information on the biological targets of 4-(4-Amino-2-methylphenyl)morpholin-
3-one, no signaling pathway diagrams can be constructed. If the compound were to act as a
Factor Xa inhibitor, it would modulate the coagulation cascade.

Coagulation Cascade and the Role of Factor Xa

The coagulation cascade is a series of enzymatic reactions that leads to the formation of a
fibrin clot. It is traditionally divided into the intrinsic, extrinsic, and common pathways. Factor Xa
Is at the convergence of the intrinsic and extrinsic pathways, making it a key target for
anticoagulant drugs.
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Caption: The coagulation cascade highlighting the central role of Factor Xa, a hypothetical
target.

Conclusion

The mechanism of action of 4-(4-Amino-2-methylphenyl)morpholin-3-one has not been
publicly characterized. Its structural similarity to a known precursor of the Factor Xa inhibitor
Rivaroxaban suggests a potential role as an anticoagulant, but this hypothesis requires
experimental validation. Further research is necessary to determine its biological targets,
pharmacological effects, and potential therapeutic applications. Researchers are encouraged to
use the provided hypothetical workflow as a starting point for investigating this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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